6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione
Overview
Description
6-Bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione (BDBD) is a heterocyclic compound with a wide range of applications in synthetic organic chemistry, medicinal chemistry, and materials science. BDBD is an important building block for the synthesis of various compounds and drugs, and it has been used in the synthesis of drugs such as anti-cancer agents and antifungal agents. BDBD is also used as a reagent for the synthesis of various compounds, including those with therapeutic applications.
Scientific Research Applications
6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione is an important building block for the synthesis of various compounds and drugs. It has been used in the synthesis of drugs such as anti-cancer agents and antifungal agents. 6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione has also been used in the synthesis of compounds with therapeutic applications, such as anticonvulsants, anti-inflammatory agents, and anticoagulants. In addition, 6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione has been used in the synthesis of compounds with industrial applications, such as dyes, pigments, and catalysts.
Mechanism of Action
The mechanism of action of 6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione is not fully understood. However, it is believed that 6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione is able to interact with certain enzymes and proteins in the body, resulting in changes in the activity of these proteins and enzymes. This interaction may result in the inhibition or activation of certain biochemical pathways, leading to the desired therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione are not fully understood. However, it has been shown to have anti-inflammatory and anticonvulsant effects in animal models. In addition, 6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione has been found to have anti-cancer activity in vitro and in vivo.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione in laboratory experiments is its low cost and ease of synthesis. In addition, 6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione is a stable compound that is relatively non-toxic, making it safe to use in laboratory experiments. However, 6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione has some limitations, such as its low solubility in water and its tendency to form insoluble complexes with other compounds.
Future Directions
The future of 6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione is promising. It has potential applications in the development of new drugs, as well as in the synthesis of compounds with therapeutic and industrial applications. In addition, further research is needed to understand the mechanism of action of 6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione and to identify new therapeutic targets. Finally, further research is needed to explore the potential of 6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione as a catalyst in the synthesis of other compounds.
Synthesis Methods
6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione can be synthesized through a variety of methods. The most common method involves the reaction of a ketone with a thiocyanate in the presence of base. This reaction is known as the Ullmann reaction, and it is used to synthesize a variety of heterocyclic compounds. Other methods of synthesis include the reaction of a ketone with an alkyl halide in the presence of a base, and the reaction of an aldehyde with a thiocyanate in the presence of base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione involves the conversion of 2-aminobenzenethiol to the desired product through a series of reactions.", "Starting Materials": [ "2-aminobenzenethiol", "Bromine", "Sodium hydroxide", "Sulfuric acid", "Hydrogen peroxide", "Acetic anhydride", "Sodium bicarbonate", "Ethanol" ], "Reaction": [ "Step 1: Bromination of 2-aminobenzenethiol with bromine in the presence of sulfuric acid to form 6-bromo-2-aminobenzenethiol.", "Step 2: Oxidation of 6-bromo-2-aminobenzenethiol with hydrogen peroxide in the presence of sodium hydroxide to form 6-bromo-2-aminobenzenesulfonic acid.", "Step 3: Cyclization of 6-bromo-2-aminobenzenesulfonic acid with acetic anhydride in the presence of sodium bicarbonate to form 6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione.", "Step 4: Purification of the product by recrystallization from ethanol." ] } | |
CAS RN |
1596930-31-2 |
Product Name |
6-bromo-3,4-dihydro-2H-1lambda6,4-benzothiazine-1,1-dione |
Molecular Formula |
C8H8BrNO2S |
Molecular Weight |
262.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
